Cas no 136779-27-6 ((-)-1,2-bis((2s,5s)-2,5-diethylphospholano)ethane)

• Product Name: (-)-1,2-bis((2s,5s)-2,5-diethylphospholano)ethane
• CAS No: 136779-27-6
• MF: C₁₈H₃₆P₂
• MW: 314.425967216492
• MDL: MFCD01073769
• CID: 901409
• PubChem ID: 24884984
• Update Time: 2025-04-19

(-)-1,2-bis((2s,5s)-2,5-diethylphospholano)ethane Chemical and Physical Properties

Names and Identifiers

• (-)-1,2-bis((2s,5s)-2,5-diethylphospholano)ethane
• (?)-1,2-Bis[(2S,5S)-2,5-diethylphospholano]ethane
• (-)-1,2-Bis[(2S,5S)-2,5-diethyl-1-phospholanyl]ethane
• (2S,5S)-1-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]ethyl]-2,5-diethylphospholane
• (S,S)-Et-BPE
• Q27285642
• (S,S)-ET-BPE [MI]
• CS-0106016
• (-)-1,2-Bis(2S,5S)-2,5-diethylphospholano)ethane
• Bpe ligands (S,S)-et-bpe [MI]
• SCHEMBL14822104
• Phospholane, 1,1'-(1,2-ethanediyl)bis(2,5-diethyl-, (2S,2'S,5S,5'S)-
• MFCD01073769
• Et-bpe, (S,S)-
• DTXSID00577045
• (S,S)-Et-bpe, (-)-
• (-)-1,2-Bis[(2S,5S)-2,5-diethylphospholano]ethane, kanata purity
• 1,2-Bis((2S,5S)-2,5-diethylphospholan-1-yl)ethane
• OGD5P7X3R9
• UNII-OGD5P7X3R9
• 136779-27-6
• (2S,5S,2'S,5'S)-1,1'-(Ethane-1,2-diyl)bis(2,5-diethylphospholane)
• 1,2-Bis((2S,5S)-2,5-diethylphospholano)ethane

• MDL： MFCD01073769
• Inchi： 1S/C18H36P2/c1-5-15-9-10-16(6-2)19(15)13-14-20-17(7-3)11-12-18(20)8-4/h15-18H,5-14H2,1-4H3/t15-,16-,17-,18-/m0/s1
• InChI Key： QOLRLVPABLMMKI-XSLAGTTESA-N
• SMILES： P1(CCP2[C@@H](CC)CC[C@@H]2CC)[C@@H](CC)CC[C@@H]1CC

Computed Properties

• Exact Mass: 314.22900
• Monoisotopic Mass: 314.22922514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 104-106 °C/0.05 mmHg
• Refractive Index: n20/D 1.5243
• PSA: 27.18000
• LogP: 6.65220
• Solubility: Not determined
• Specific Rotation: -320° ±4° (c 1, hexane)
• Sensitiveness: air sensitive

(-)-1,2-bis((2s,5s)-2,5-diethylphospholano)ethane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H250
• Warning Statement： P222-P231-P422
• Hazardous Material transportation number：UN 2845 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： 17
• Safety Instruction： 6
• Hazardous Material Identification：